Cas no 130019-48-6 (2H-Tetrazole,5-[4-(phenylmethoxy)phenyl]-)
130019-48-6 structure
Product Name:2H-Tetrazole,5-[4-(phenylmethoxy)phenyl]-
CAS No:130019-48-6
MF:C14H12N4O
MW:252.271282196045
CID:102809
PubChem ID:7010322
Update Time:2025-04-18
2H-Tetrazole,5-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole,5-[4-(phenylmethoxy)phenyl]-
- 5-(3-BENZYLOXYPHENYL)-1H-TETRAZOLE
- 5-[3-(Benzyloxy)phenyl]-1H-tetrazole
- MFCD29055291
- 2H-Tetrazole,5-[3-(phenylmethoxy)phenyl]-
- FT-0619621
- A923077
- 5-(3-phenylmethoxyphenyl)-2H-tetrazole
- 5-(3-(Benzyloxy)phenyl)-2H-tetrazole
- 5-[3-(Benzyloxy)phenyl]-2H-tetrazole
- AKOS024318944
- CS-0455130
- 2H-Tetrazole, 5-[3-(phenylmethoxy)phenyl]-
- 130019-48-6
- AC8013
- SCHEMBL704303
- CHEMBL1213408
- SY038817
- 710980-14-6
-
- Inchi: 1S/C14H12N4O/c1-2-5-11(6-3-1)10-19-13-8-4-7-12(9-13)14-15-17-18-16-14/h1-9H,10H2,(H,15,16,17,18)
- InChI Key: VWWINOIXMBLCEM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C2N=NNN=2)C=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 252.10111102g/mol
- Monoisotopic Mass: 252.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- Melting Point: 208-210°C
2H-Tetrazole,5-[4-(phenylmethoxy)phenyl]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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